Cas no 2171688-85-8 (2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopent-4-enoic acid)

• Product Name: 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopent-4-enoic acid
• CAS No: 2171688-85-8
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6077382
• PubChem ID: 165811867
• Update Time: 2025-07-19

2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopent-4-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopent-4-enoic acid
• 2171688-85-8
• 2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]pent-4-enoic acid
• EN300-1491177

• Inchi： 1S/C26H30N2O5/c1-3-9-23(25(30)31)28-24(29)15-8-10-17(2)27-26(32)33-16-22-20-13-6-4-11-18(20)19-12-5-7-14-21(19)22/h3-7,11-14,17,22-23H,1,8-10,15-16H2,2H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： BTQNETITZZCWRE-UHFFFAOYSA-N
• SMILES： O(C(NC(C)CCCC(NC(C(=O)O)CC=C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopent-4-enoic acid

Comprehensive Overview of 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopent-4-enoic acid (CAS No. 2171688-85-8)

In the realm of peptide synthesis and bioconjugation, 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopent-4-enoic acid (CAS 2171688-85-8) has emerged as a pivotal compound. Its unique structure, featuring the Fmoc-protected amino group and a reactive pent-4-enoic acid moiety, makes it indispensable in modern solid-phase peptide synthesis (SPPS) and drug discovery. Researchers frequently search for "Fmoc-amino acid derivatives" or "CAS 2171688-85-8 applications," reflecting its growing relevance in biopharmaceutical development.

The compound’s Fmoc group (9H-fluoren-9-ylmethoxycarbonyl) is a cornerstone in peptide chemistry, offering temporary protection for amino groups during synthesis. This aligns with trending topics like "green chemistry in peptide synthesis" and "high-efficiency coupling reagents." Its hexanamido spacer enhances solubility, while the pent-4-enoic acid terminus enables click chemistry modifications—a hot topic in "targeted drug delivery" and "biomaterial engineering."

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